2,4-Difluoro-5-methoxybenzotrifluoride

• IUPAC Name: 1,5-difluoro-2-methoxy-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H5F5O/c1-14-7-2-4(8(11,12)13)5(9)3-6(7)10/h2-3H,1H3
• InChI Key: MLOXCTCZEPSAAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(F)(F)F)F)F
• Molecular Formula: C8H5F5O
• Molecular Weight: 212.12 g/mol

Description

2,4-Difluoro-5-methoxybenzotrifluoride, also known as 1,5-difluoro-2-methoxy-4-(trifluoromethyl)benzene, is a chemical compound with the molecular formula C8H5F5O. It has a molecular weight of 212.12.

Molecular Structure Analysis

The InChI code for 2,4-Difluoro-5-methoxybenzotrifluoride is 1S/C8H5F5O/c1-14-7-2-4(8(11,12)13)5(9)3-6(7)10/h2-3H,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

2,4-Difluoro-5-methoxybenzotrifluoride is a liquid at ambient temperature. More detailed physical and chemical properties were not found in the web search results.

Scientific Research Applications

• Photophysical Applications : In a study by Huang et al. (2018), a methoxy-substituted difluoroboron dibenzoylmethane complex, which is related to 2,4-Difluoro-5-methoxybenzotrifluoride, showed intense fluorescence and a significant increase in triplet quantum yield. This has implications for applications in imaging, sensing, and illumination (Huang et al., 2018).

• Organometallic Chemistry : Marzi, Gorecka, and Schlosser (2004) demonstrated the regioexhaustive functionalization of difluorophenols and trifluorophenols through organometallic intermediates, highlighting the potential of these compounds in diversity-oriented synthesis (Marzi, Gorecka, & Schlosser, 2004).

• RNA Imaging : Santra et al. (2019) explored the photophysical behavior of DFHBI derivatives, which bind the Spinach aptamer, a small RNA molecule. This study indicates potential applications of related compounds like 2,4-Difluoro-5-methoxybenzotrifluoride in RNA imaging (Santra et al., 2019).

• Polymer Synthesis : In research by Satpathi et al. (2011), a phosphorus-containing trifluoromethyl-activated bisfluoro B2 monomer was synthesized, which included the use of a related compound, 4-methoxyphenylphosphonic dichloride. This study contributes to the field of polymer science, particularly in the synthesis of poly(arylene ether phosphine oxide)s (Satpathi et al., 2011).

• Continuous Flow Synthesis : Deng et al. (2015) reported on the continuous flow synthesis of 2,4,5-trifluorobenzoic acid, a valuable synthetic intermediate in the pharmaceutical industry. This study demonstrates the utility of compounds like 2,4-Difluoro-5-methoxybenzotrifluoride in facilitating efficient synthesis processes (Deng et al., 2015).

• Liquid Crystal Research : Cruickshank et al. (2022) explored the effects of a lateral alkyloxy chain on the formation and stability of the ferroelectric nematic phase in liquid crystals. Their study includes compounds like 2-alkoxy-4-methoxybenzoates, which are structurally related to 2,4-Difluoro-5-methoxybenzotrifluoride (Cruickshank et al., 2022).

Safety and Hazards

The safety information available indicates that 2,4-Difluoro-5-methoxybenzotrifluoride may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and wearing protective gloves/protective clothing/eye protection/face protection (P280).